Cas no 1352318-40-1 (1-fluoro-2-methyl-4-(4-nitrophenyl)benzene)

• Product Name: 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene
• CAS No: 1352318-40-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD20529488
• CID: 2771280
• PubChem ID: 56776784
• Update Time: 2025-06-28

1-fluoro-2-methyl-4-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene
• BS-24954
• 4-Fluoro-3-methyl-4'-nitro-1,1'-biphenyl
• 1352318-40-1
• DTXSID00718390
• AKOS025294370
• MFCD20529488

• MDL： MFCD20529488
• Inchi： 1S/C13H10FNO2/c1-9-8-11(4-7-13(9)14)10-2-5-12(6-3-10)15(16)17/h2-8H,1H3
• InChI Key： HPLQKYKRWQAUCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.07000
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.23250

Additional information on 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene

Introduction to 1-Fluoro-2-Methyl-4-(4-Nitrophenyl)benzene (CAS No. 1352318-40-1)

1-Fluoro-2-methyl-4-(4-nitrophenyl)benzene (CAS No. 1352318-40-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by its aromatic ring system, which includes a fluoro substituent, a methyl group, and a nitrophenyl moiety. These functional groups contribute to the compound's reactivity and potential applications in various scientific and industrial contexts.

The chemical structure of 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene can be represented as C₁₃H₉FNO₂. The presence of the fluoro group enhances the compound's lipophilicity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The nitro group, on the other hand, imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability.

In recent years, 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene has been studied for its potential applications in medicinal chemistry. Research has shown that compounds with similar structural features can exhibit significant biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond its medicinal applications, 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene has also been explored for its use in materials science. The compound's aromatic structure and functional groups make it suitable for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conductive polymers with enhanced electronic performance. These polymers have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene typically involves multi-step reactions that include nitration, fluorination, and substitution processes. A common synthetic route involves starting from 4-nitrobenzene and introducing the fluoro and methyl groups through selective reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The market demand for 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene is expected to grow in response to increasing research activities in medicinal chemistry and materials science. Key players in the chemical industry are investing in research and development to explore new applications and improve synthesis methods. This trend is likely to drive further innovation and expand the commercial potential of this compound.

In conclusion, 1-fluoro-2-methyl-4-(4-nitrophenyl)benzene (CAS No. 1352318-40-1) is a versatile organic compound with promising applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing new drugs and advanced materials. As research continues to uncover new properties and uses for this compound, it is poised to play a significant role in advancing scientific knowledge and technological innovation.